Formamide

• CAS No.: 75-12-7
• Product Name: Formamide
• Molecular Formula: CH3NO; HCONH2; HCONH2; CH3NO
• Molecular Weight: 45.041 g/mol
• IUPAC Name: formamide
• Standard InChI: InChI=1S/CH3NO/c2-1-3/h1H,(H2,2,3)
• Standard InChIKey: ZHNUHDYFZUAESO-UHFFFAOYSA-N
• Impurities: Methanol, 0.1%; ammonium formate, 0.1%; water, 0.1%; iron, 0.0001%
• SMILES: C(=O)N
• Canonical SMILES: C(=O)N
• Boiling Point: 410 °F at 760 mm Hg (decomposes) (NTP, 1992); 220.0 °C; 210.5 °C @ 760 mm Hg; 411°F (decomposes); 411°F (Decomposes)
• Colorform: Slightly viscous, colorless liquid; Oily liquid
• Density: 1.1334 at 68 °F (USCG, 1999); 1.1334 @ 20 °C/4 °C; Relative density (water = 1): 1.13; 1.13
• Flash Point: 310 °F (NTP, 1992); 310 °F (OPEN CUP); 120 °C c.c.; 310°F (open-cup); (oc) 310°F
• Melting Point: 36.5 °F (NTP, 1992); 2.55 °C; 2.55°C; 2.5 °C; 37°F
• Physical Description: Formamide appears as a colorless liquid with a faint odor of ammonia. Denser than water. Freezing point 36°F. (USCG, 1999); Liquid; COLOURLESS HYGROSCOPIC VISCOUS LIQUID.; Colorless, oily liquid with a light ammonia-like odor.; Colorless, oily liquid. [Note: A solid below 37°F.]
• Description: Formamide, also known as methanamide or ameisensaeureamid, belongs to the class of organic compounds known as carboximidic acids. These are organic acids with the general formula RC(=N)-OH (R=H, organic group). Formamide exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Formamide has been found in human epidermis and endocrine gland tissues, and has also been primarily detected in feces. Within the cell, formamide is primarily located in the cytoplasm. Formamide participates in a number of enzymatic reactions. In particular, formamide can be biosynthesized from formic acid. Formamide is also a parent compound for other transformation products, including but not limited to, N-benzylformamide, carbamoyl, and formanilide. Outside of the human body, formamide can be found in a number of food items such as cashew nut, oil palm, mountain yam, and common pea. This makes formamide a potential biomarker for the consumption of these food products.; Formamide appears as a colorless liquid with a faint odor of ammonia. Denser than water. Freezing point 36°F. (USCG, 1999); Formamide is the simplest monocarboxylic acid amide, obtained by formal condensation of formic acid with ammonia. The parent of the class of formaldehydes. It has a role as a solvent. It is a monocarboxylic acid amide, a one-carbon compound and a member of formamides. It derives from a formic acid. It is a tautomer of a formimidic acid.
• Solubility: greater than or equal to 100 mg/mL at 66° F (NTP, 1992); 22.20 M; Sol in alcohol and acetone; Miscible with methanol, phenol, dioxane, acetic acid, ethylene glycol, USP glycerol.; Insoluble in ethanol; very soluble in ethyl ether; miscible in chloroform, petroleum ether.; In water, 1.0X10+6 mg/l @ 25 °C.; 1000.0 mg/mL; Solubility in water: miscible; Miscible
• Synonyms: Carbamaldehyde; Formimidic Acid; Methanamide; NSC 748
• Vapor Density: 1.56 (NTP, 1992) (Relative to Air); 1.56 (Air = 1); Relative vapor density (air = 1): 1.6; 1.56
• Vapor Pressure: 3 mm Hg at 86 °F ; 760 mm Hg at 410.9° F (NTP, 1992); 0.06 mmHg; 6.10X10-2 mm Hg @ 25 °C; Vapor pressure, Pa at 20 °C: 8; 3 mmHg at 86°F, 760 mmHg at 410.9°F; (86°F): 0.1 mmHg
• PubChem Compound: 713
• Last Modified: Nov 11 2021